Cas no 89129-23-7 (3-[4-(3-Chloro-3-oxoprop-1-EN-1-YL)phenyl]prop-2-enoyl chloride)

3-[4-(3-Chloro-3-oxoprop-1-EN-1-YL)phenyl]prop-2-enoyl chloride structure
89129-23-7 structure
Product Name:3-[4-(3-Chloro-3-oxoprop-1-EN-1-YL)phenyl]prop-2-enoyl chloride
CAS No:89129-23-7
MF:C12H8Cl2O2
MW:255.09672164917
CID:611455
Update Time:2023-08-03

3-[4-(3-Chloro-3-oxoprop-1-EN-1-YL)phenyl]prop-2-enoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoyl chloride, 3,3'-(1,4-phenylene)bis-, (E,E)-
    • 3,3'-BEnzene-1,4-diylbisprop-2-enoyl chloride
    • 1,4-Phenylenediacryloyl chloride
    • 3,3'-(1,4-phenylene)bis[2-propenoyl chloride]
    • 1,4-Benzenediacrylic chloride
    • WQZLRZFBCIUDFL-KQQUZDAGSA-N
    • 1 4-PHENYLENEDIACRYLOYL CHLORIDETECH
    • 3,3'-(p-Phenylene)bis(acrylic acid chloride)
    • 1,4-Phenylenediacryloyl chloride, technical grade
    • 2-Propenoyl chloride, 3,3'-(1,4-phenylene)bis-
    • 3,3'-(p-Phenylene)bis[(E)-acrylic acid
    • 3-[4-(3-Chloro-3-oxoprop-1-EN-1-YL)phenyl]prop-2-enoyl chloride
    • Inchi: 1S/C12H8Cl2O2/c13-11(15)7-5-9-1-2-10(4-3-9)6-8-12(14)16/h1-8H/b7-5+,8-6+
    • InChI Key: WQZLRZFBCIUDFL-KQQUZDAGSA-N
    • SMILES: ClC(/C=C/C1C=CC(/C=C/C(=O)Cl)=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Topological Polar Surface Area: 34.1
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